Cas no 4567-09-3 (3-methyl-4-[(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]isoxazol-5(2H)-one)

• Product Name: 3-methyl-4-[(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]isoxazol-5(2H)-one
• CAS No: 4567-09-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1519859
• PubChem ID: 367460
• Update Time: 2025-04-21

3-methyl-4-[(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]isoxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]isoxazol-5(2H)-one
• 4567-09-3
• AC1O9YKJ
• 4-(2-hydroxybenzylidene)-3-methylisoxazol-5(4h)-one
• DTXSID40425213
• NCI60_012321

• Inchi： 1S/C11H9NO3/c1-7-9(11(14)15-12-7)6-8-4-2-3-5-10(8)13/h2-6,13H,1H3
• InChI Key： WAOBRDOLWISCRM-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=N1)=CC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.407
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.678
• PSA: 55.4